Cas no 868546-77-4 (2,2,3,3-tetrafluoropropanethioamide)
868546-77-4 structure
Product Name:2,2,3,3-tetrafluoropropanethioamide
CAS No:868546-77-4
MF:C3H3F4NS
MW:161.121233224869
MDL:MFCD20701792
CID:4264669
PubChem ID:12182313
Update Time:2025-09-27
2,2,3,3-tetrafluoropropanethioamide Chemical and Physical Properties
Names and Identifiers
-
- Propanethioamide, 2,2,3,3-tetrafluoro-
- 2,2,3,3-tetrafluoropropanethioamide
- EN300-1931527
- 2,2,3,3-tetrafluorothiopropionamide
- 868546-77-4
-
- MDL: MFCD20701792
- Inchi: 1S/C3H3F4NS/c4-1(5)3(6,7)2(8)9/h1H,(H2,8,9)
- InChI Key: PHRZGCWZFAXCFQ-UHFFFAOYSA-N
- SMILES: S=C(C(C(F)F)(F)F)N
Computed Properties
- Exact Mass: 160.99223292Da
- Monoisotopic Mass: 160.99223292Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 58.1Ų
2,2,3,3-tetrafluoropropanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1931527-0.05g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 0.05g |
$959.0 | 2023-09-17 | ||
| Enamine | EN300-1931527-0.1g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 0.1g |
$1005.0 | 2023-09-17 | ||
| Enamine | EN300-1931527-0.25g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 0.25g |
$1051.0 | 2023-09-17 | ||
| Enamine | EN300-1931527-0.5g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 0.5g |
$1097.0 | 2023-09-17 | ||
| Enamine | EN300-1931527-1.0g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1931527-2.5g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 2.5g |
$2240.0 | 2023-09-17 | ||
| Enamine | EN300-1931527-5.0g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1931527-10.0g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1931527-1g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 1g |
$1142.0 | 2023-09-17 | ||
| Enamine | EN300-1931527-5g |
2,2,3,3-tetrafluoropropanethioamide |
868546-77-4 | 5g |
$3313.0 | 2023-09-17 |
2,2,3,3-tetrafluoropropanethioamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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